Cas no 84-36-6 (Syrosingopine)

Syrosingopine is an antihypertensive and sedative alkaloid derived from Rauwolfia serpentina. It functions as a reserpine-like compound, inhibiting vesicular monoamine transporters (VMAT1 and VMAT2), thereby depleting catecholamine and serotonin stores in nerve terminals. This mechanism makes it useful for research applications in hypertension and neuropharmacology. Syrosingopine exhibits a more selective action profile compared to reserpine, with reduced side effects, making it a valuable tool for studying monoamine regulation. Its stability and well-characterized pharmacological properties ensure reproducibility in experimental settings. The compound is commonly employed in preclinical studies to investigate neurotransmitter dynamics and cardiovascular modulation.

Syrosingopine structure

Product Name:Syrosingopine

CAS No:84-36-6

MF:C₃₅H₄₂N₂O₁₁

MW:666.714790821075

MDL:MFCD00017411

CID:721466

PubChem ID:6769

Update Time:2025-06-07

Syrosingopine Chemical and Physical Properties

Names and Identifiers

- Yohimban-16-carboxylicacid, 18-[[4-[(ethoxycarbonyl)oxy]-3,5-dimethoxybenzoyl]oxy]-11,17-dimethoxy-,methyl ester, (3b,16b,17a,18b,20a)-
- Syrosingopine
- methyl (1R,15S,17R,18R,19S,20S)-17-(4-ethoxycarbonyloxy-3,5-dimethoxybenzoyl)oxy-6,18-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- Elufinesin
- Etropres
- Isotense
- Menatensina
- Neoreserpan
- Novoserpina
- Syringopine
- Syrosingopin
- Vegaserpina
- (3β,16β,17α,18β,20α)-18-[[4-[(Ethoxycarbonyl)oxy]-3,5-dimethoxybenzoyl]oxy]-11,17-dimethoxy-yohimban-16-carboxylic acid methyl ester
- Methyl reserpate ester of syringic acid ethyl carbonate
- Londomin
- Methyl carbethoxysyringoyl reserpate
- NSC 77030
- Raunova
- Seniramin
- Singoserp
- Siringina
- Su 3118
- Syringic acid ethyl carbonate ester with methyl reserpate
- 3β,20α-Yohimban-16β-carboxylic acid, 18β-hydroxy-11,17α-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester) (8CI)
- Reserpic acid, methyl ester, ester with syringic acid, ethyl carbonate (6CI)
- Carbethoxysyringoyl methylreserpate
- Methyl (1S,2R,3R,4aS,13bR,14aS)-3-[[4-[(ethoxycarbonyl)oxy]-3,5-dimethoxybenzoyl]oxy]-2,11-dimethoxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2′,3′:3,4]pyrido[1,2-b]isoquinoline-1-carboxylate
- SML 1908
- NSC77030
- Siriserpin
- Reserpic acid, methyl ester, ester with 4-hydroxy-3,5-dimethoxybenzoic acid ethyl carbonate
- SYROSINGOPINE [MART.]
- BDBM50606665
- Siringone
- SCHEMBL219705
- BRD-K14200658-001-02-6
- UNII-PPG46JF0EG
- NCGC00179590-04
- SYROSINGOPINE [MI]
- BSPBio_000348
- NCGC00016336-01
- G12066
- Reserpic acid, ester with 4-hydroxy-3,5-dimethoxybenzoic acid ethyl carbonate
- Methyl 18beta-(4-(ethoxycarbonyloxy)-3,5-dimethoxybenzoyloxy)-11,17alpha-dimethoxy-3beta,20alpha-yohimban-16beta-carboxylat
- SU-3118
- Syrosingopine (>90%)
- methyl (3beta,16beta,17alpha,18beta,20alpha)-18-({[4-{[(ethyloxy)carbonyl]oxy}-3,5-bis(methyloxy)phenyl]carbonyl}oxy)-11,17-bis(methyloxy)yohimban-16-carboxylate
- NSC-77030
- Yohimban-16-carboxylic acid, 18-((4-((ethoxycabonyl)oxy)-3,5-dimethoxybenzoyl)oxy)-11,17-dimethoxy-, methyl ester, (3beta,16beta,17alpha,18beta,20alpha)-
- MFCD00017411
- Seringina
- 3.beta., 18.beta.-hydroxy-11,17.alpha.-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester)
- Tox21_110379
- Sirosingopina
- 3.beta., 18.beta.-hydroxy-11,17.alpha.-dimethoxy-, methyl ester, ester with 4-hydroxy-3,5-dimethoxybenzoic acid ethyl carbonate
- CAS-84-36-6
- NS00038492
- Methyl 18beta-hydroxy-11,17alpha-dimethoxy-3beta,20alpha-yohimban-16beta-carboxylate 4-hydroxy
- Siringal
- SMR001233230
- 84-36-6
- Methyl 18.beta.-hydroxy-11,17.alpha.-dimethoxy-3.beta.,20.alpha.-yohimban-16.beta.-carboxylate 4-hydroxy
- Methyl reserpate,5-dimethoxybenzoic acid ester
- Benzoic acid,5-dimethoxy-, ethyl carbonate, ester with methyl reserpate
- AS-16863
- Sirosingopina [INN-Spanish]
- Syrosingopine [INN:BAN:JAN:NF]
- CHEBI:32175
- Methyl 18-O-(4-ethoxycarbonyloxy-3,5-dimethoxybenzyoyl)reserpat
- Revelox-wirkstoff
- 18-O-(3,5-Dimethoxy-4-ethoxycarbonyloxybenzoyl)eserpsaeuremethylester
- WLN: T F6 D5 C666 EM ON&&TTTJ HO1 SOVR CO1 EO1 DOVO2& TO1 UVO1
- PPG46JF0EG
- Benzoic acid, 4-hydroxy-3,5-dimethoxy-, ethyl carbonate, ester with methyl reserpate
- CHEMBL1399124
- Syrosingopinum
- 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester)
- 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester) (8CI)
- AKOS037643554
- HMS2096B10
- CCG-208497
- Q27164011
- ZCDNRPPFBQDQHR-SSYATKPKSA-N
- Prestwick_457
- DTXCID703629
- Ipores
- Siringina (TN)
- YOHIMBAN-16-CARBOXYLIC ACID, 18-((4-((ETHOXYCARBONYL)OXY)-3,5-DIMETHOXYBENZOYL)OXY)-11,17-DIMETHOXY-, METHYL ESTER, (3.BETA.,16.BETA.,17.ALPHA.,18.BETA.,20.ALPHA.)-
- BPBio1_000384
- EINECS 201-527-0
- Nichiserpine-S
- MLS002153876
- s9907
- HF-41T
- CS-0032125
- Siroshuten
- SR-01000838851
- Yohimban-16-carboxylic acid,5-dimethoxybenzoyl]oxy]-11,17-dimethoxy-, methyl ester, (3.beta.,16.beta.,17.alpha.,18.beta.,20.alpha.)-
- Syrosingopine (Su-3118)
- Zentos
- Prestwick3_000564
- Syrosingopine (JAN/INN)
- SR-01000838851-3
- HY-N4115
- SYROSINGOPINE [INN]
- DTXSID9023629
- D01659
- Serpagon
- NCGC00179590-02
- Syrosingopinum [INN-Latin]
- SYROSINGOPINE [WHO-DD]
- SYROSINGOPINE [JAN]
- HMS2234L13
- MDL： MFCD00017411
- Inchi： 1S/C35H42N2O11/c1-7-46-35(40)48-31-26(42-3)12-18(13-27(31)43-4)33(38)47-28-14-19-17-37-11-10-22-21-9-8-20(41-2)15-24(21)36-30(22)25(37)16-23(19)29(32(28)44-5)34(39)45-6/h8-9,12-13,15,19,23,25,28-29,32,36H,7,10-11,14,16-17H2,1-6H3/t19-,23+,25-,28-,29+,32+/m1/s1
- InChI Key： ZCDNRPPFBQDQHR-SSYATKPKSA-N
- SMILES： C([C@@H]1[C@@H](OC)[C@H](OC(C2C=C(OC)C(OC(=O)OCC)=C(OC)C=2)=O)C[C@H]2[C@@H]1C[C@H]1N(C2)CCC2C3C=CC(OC)=CC=3NC1=2)(=O)OC

Computed Properties

Exact Mass: 666.27900
Monoisotopic Mass: 666.279
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 48
Rotatable Bond Count: 13
Complexity: 1130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.6
Topological Polar Surface Area: 144A^2

Experimental Properties

Color/Form: Powder
Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 177 ºC
Boiling Point: 686.09°C (rough estimate)
Flash Point: 434.6±32.9 °C
Refractive Index: 1.5300 (estimate)
Solubility: Insuluble (3.1E-4 g/L) (25 ºC),
PSA: 144.08000
LogP: 4.63570
Vapor Pressure: 0.0±2.8 mmHg at 25°C

Syrosingopine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 1544
Safety Instruction： H303+H313+H333
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：room temp
Safety Term：6.1(b)
Packing Group：III

Syrosingopine Pricemore >>

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MedChemExpress	HY-N4115-10mM*1mLinDMSO	Syrosingopine	84-36-6	99.12%	10mM*1mLinDMSO	￥2570	2022-05-18
MedChemExpress	HY-N4115-5mg	Syrosingopine	84-36-6	99.52%	5mg	￥1600	2025-04-15
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TRC	S920068-5mg	Syrosingopine (>90%)	84-36-6		5mg	$ 98.00	2023-09-06
TRC	S920068-10mg	Syrosingopine (>90%)	84-36-6		10mg	$ 158.00	2023-09-06
TRC	S920068-50mg	Syrosingopine (>90%)	84-36-6		50mg	$ 558.00	2023-09-06
S e l l e c k ZHONG GUO	S9907-5mg	Syrosingopine (Su-3118)	84-36-6	99.51%	5mg	¥1630.53	2023-09-15
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ChemScence	CS-0032125-10mg	Syrosingopine	84-36-6	99.23%	10mg	$295.0	2022-04-26